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Compound of Interest

1,1-Dichloro-2-
Compound Name:
ethoxycyclopropane

Cat. No.: B1294696

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 1,1-Dichloro-2-
ethoxycyclopropane, a halogenated cyclopropane derivative. The document details its
chemical identity, physical and chemical properties, and a detailed experimental protocol for its
synthesis. This guide is intended for researchers and professionals in the fields of organic
synthesis, medicinal chemistry, and materials science who may utilize this compound as a
building block for more complex molecular architectures.

Chemical Identity and Properties

The IUPAC name for the compound is 1,1-dichloro-2-ethoxycyclopropane. Key identifying
information and its physical and chemical properties are summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 7363-99-7
Molecular Formula CsHsCIl20

InChl Code

1S/C5H8CI20/c1-2-8-4-3-5(4,6)7/h4H, 2-
3H2,1H3

InChl Key

CFGDPDUZPQLEGC-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value Source
Physical Form Liquid

Purity 95%

Density 1.25 g/cm3 [1]
Flash Point 64.9 °C [1]
Storage Temperature Refrigerator

Table 3: Safety Information

Category

Information

Signal Word

Warning

Hazard Statements

H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause

respiratory irritation)

Precautionary Statements

P261 (Avoid breathing
dust/fume/gas/mist/vapours/spray), P280 (Wear
protective gloves/protective clothing/eye

protection/face protection)
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Synthesis of 1,1-Dichloro-2-ethoxycyclopropane

The synthesis of 1,1-dichloro-2-ethoxycyclopropane is achieved through the addition of
dichlorocarbene to ethyl vinyl ether. Dichlorocarbene is a reactive intermediate that can be
generated in situ from chloroform and a strong base.

Synthetic Pathway

The logical workflow for the synthesis is outlined below.

Generation Dichlorocarbene
(:CClz) [1+2] Cycloaddition

Ethyl Vinyl Ether

[ Chloroform + Strong Base

-
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Caption: Synthetic workflow for 1,1-Dichloro-2-ethoxycyclopropane.

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of 1,1-dichloro-2-
ethoxycyclopropane.

Materials:

o Ethyl vinyl ether

Chloroform (CHCIs)

Potassium tert-butoxide (t-BuOK)

Anhydrous diethyl ether

Argon or Nitrogen gas supply
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» Standard glassware for inert atmosphere reactions (Schlenk line, etc.)

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

« Distillation apparatus

Procedure:

» Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a condenser connected to an inert gas (argon or nitrogen)
line is charged with a solution of ethyl vinyl ether in anhydrous diethyl ether.

o Reagent Preparation: A solution of potassium tert-butoxide in anhydrous diethyl ether is
prepared in a separate dry flask under an inert atmosphere. This solution is then transferred
to the dropping funnel.

e Dichlorocarbene Generation and Reaction: The flask containing the ethyl vinyl ether solution
is cooled in an ice bath. The solution of potassium tert-butoxide is added dropwise to the
stirred solution of ethyl vinyl ether and chloroform over a period of 1-2 hours, maintaining the
temperature below 10 °C. The reaction mixture is then allowed to warm to room temperature
and stirred overnight.

e Workup: The reaction mixture is quenched by the slow addition of water. The organic layer is
separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined
organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure using a rotary evaporator. The
crude product is then purified by fractional distillation under reduced pressure to yield 1,1-
dichloro-2-ethoxycyclopropane as a colorless liquid.

Note: Due to the hazardous nature of the reagents and intermediates, this synthesis should be
performed by trained personnel in a well-ventilated fume hood.
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Reactivity and Potential Applications

Gem-dichlorocyclopropanes are versatile synthetic intermediates. The strained three-
membered ring can undergo various ring-opening reactions, and the chlorine atoms can be
substituted or eliminated to introduce further functionality. While specific reaction protocols for
1,1-dichloro-2-ethoxycyclopropane are not readily available in the literature, its reactivity is
expected to be analogous to other gem-dichlorocyclopropanes. Potential transformations could
include:

¢ Reduction: Reduction of the chlorine atoms to yield the corresponding ethoxycyclopropane.

e Ring-opening: Under thermal or acidic conditions, the cyclopropane ring can open to form
substituted propenes.

o Substitution: Nucleophilic substitution of the chlorine atoms, although this can be challenging
due to the steric hindrance of the cyclopropane ring.

The presence of both the reactive dichlorocyclopropane moiety and the ether linkage makes
this compound a potentially useful building block in the synthesis of novel organic molecules for
applications in drug discovery and materials science.

Conclusion

This technical guide has summarized the key information regarding 1,1-dichloro-2-
ethoxycyclopropane, including its IUPAC name, physicochemical properties, and a detailed
experimental protocol for its synthesis. While the reactivity of this specific compound is not
extensively documented, its structural features suggest its potential as a valuable intermediate
in organic synthesis. Further research into the reactions and applications of 1,1-dichloro-2-
ethoxycyclopropane is warranted to fully explore its synthetic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 1,1-Dichloro-2-
ethoxycyclopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294696#iupac-name-for-1-1-dichloro-2-
ethoxycyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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